Cas no 76600-38-9 (D-Glutamic acid,N-[(1S)-1-carboxy-3-methylbutyl]-)

• Product Name: D-Glutamic acid,N-[(1S)-1-carboxy-3-methylbutyl]-
• CAS No: 76600-38-9
• MF: C₆₂H₁₁₁N₁₁O₁₃
• MW: 1218.6106569767
• CID: 982799
• PubChem ID: 156012899
• Update Time: 2025-06-08

D-Glutamic acid,N-[(1S)-1-carboxy-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,N-[(1S)-1-carboxy-3-methylbutyl]-
• .β.-Alaninamide, cis-4-methyl-1-(4-methyl-1-oxo-2-hexenyl)- L-prolyl-(4S,6S)-6-hydroxy-4-methyl-8-oxo- L-2-aminodecanoyl-threo-3-hydroxy-L-leucyl- 2-methylalanyl-L-leucyl-L-leucyl-2-methylalanyl- 2-me
• LEUCINOSTATIN A
• Antibiotic CC 1014
• Antibiotic 1907-VIII
• .beta.-Alaninamide,6S)-6-hydroxy-4-methyl-8-oxo- L-2-aminodecanoyl-threo-3-hydroxy-L-leucyl- 2-methylalanyl-L-leucyl-L-leucyl-2-methylalanyl- 2-methylalanyl-N-[2-(dimethylamino)-1-methylethyl]-, [1[S-(E)],9(S)]-
• NSC-356885
• Paecilotoxin A
• Tryanocidin
• Antibiotic P 168
• NSC 356885
• CC-1014
• 76600-38-9
• CHEBI:225047
• beta-Alaninamide, cis-4-methyl-1-(4-methyl-1-oxo-2-hexenyl)-L-prolyl-(4S,6S)-6-hydroxy-4-methyl-8-oxo-L-2-aminodecanoyl-threo-3-hydroxy-L-leucyl-2-methylalanyl-L-leucyl-L-leucyl-2-methylalanyl-2-methylalanyl-N-(2-(dimethylamino)-1-methylethyl)-, (1(S-(E)),9(S))-
• CHEMBL1989620
• P-168
• CC 1014
• NSC356885
• Antibiotic P-168
• CHEMBL4638759
• AKOS040746673
• DTXSID401345681
• A20668
• 81859-20-3

• Inchi： 1S/C62H111N11O13/c1-21-38(9)23-24-49(77)73-33-40(11)31-47(73)55(82)66-46(30-39(10)29-43(75)32-42(74)22-2)53(80)68-50(51(78)37(7)8)56(83)70-61(15,16)58(85)67-44(27-35(3)4)52(79)65-45(28-36(5)6)54(81)69-62(17,18)59(86)71-60(13,14)57(84)63-26-25-48(76)64-41(12)34-72(19)20/h23-24,35-41,43-47,50-51,75,78H,21-22,25-34H2,1-20H3,(H,63,84)(H,64,76)(H,65,79)(H,66,82)(H,67,85)(H,68,80)(H,69,81)(H,70,83)(H,71,86)/b24-23+
• InChI Key： FOAIGCPESMNWQP-WCWDXBQESA-N
• SMILES： O=C(C1CC(C)CN1C(/C=C/C(C)CC)=O)NC(C(NC(C(NC(C)(C)C(NC(C(NC(C(NC(C)(C)C(NC(C(NCCC(NC(C)CN(C)C)=O)=O)(C)C)=O)=O)CC(C)C)=O)CC(C)C)=O)=O)C(C(C)C)O)=O)CC(C)CC(CC(CC)=O)O

Computed Properties

• Exact Mass: 1217.83628264g/mol
• Monoisotopic Mass: 1217.83628264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 86
• Rotatable Bond Count: 37
• Complexity: 2340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 343Ų

Experimental Properties

• Color/Form: Solid powder

D-Glutamic acid,N-[(1S)-1-carboxy-3-methylbutyl]- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on D-Glutamic acid,N-[(1S)-1-carboxy-3-methylbutyl]-

D-Glutamic acid, N-[(1S)-1-carboxy-3-methylbutyl]- (CAS No. 76600-38-9): A Comprehensive Overview

D-Glutamic acid, N-[(1S)-1-carboxy-3-methylbutyl]- (CAS No. 76600-38-9) is a significant compound in the field of medicinal chemistry and biochemistry. This amino acid derivative has garnered considerable attention due to its potential applications in various therapeutic areas, particularly in the development of novel antibiotics and antiviral agents. This comprehensive overview aims to provide a detailed insight into the chemical structure, synthesis, biological activities, and recent research advancements related to this compound.

The chemical structure of D-Glutamic acid, N-[(1S)-1-carboxy-3-methylbutyl]- is characterized by a D-glutamic acid backbone with an N-substituted (1S)-1-carboxy-3-methylbutyl group. This unique structural configuration imparts specific properties that make it an attractive candidate for pharmaceutical research. The presence of the carboxylic acid and amino groups allows for a wide range of chemical reactions, including esterification, amidation, and peptide bond formation. These functional groups also contribute to the compound's solubility and stability in various solvents.

The synthesis of D-Glutamic acid, N-[(1S)-1-carboxy-3-methylbutyl]- typically involves multi-step processes that ensure high stereoselectivity and yield. One common approach is the coupling of D-glutamic acid with (1S)-1-carboxy-3-methylbutylamine using coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This method ensures the formation of the desired amide bond while maintaining the stereochemistry of the starting materials. Recent advancements in synthetic chemistry have also explored enzyme-catalyzed reactions to achieve higher enantioselectivity and efficiency.

In terms of biological activities, D-Glutamic acid, N-[(1S)-1-carboxy-3-methylbutyl]- has shown promising results in several areas. One of its key applications is in the development of antibiotics. Studies have demonstrated that this compound can inhibit bacterial cell wall synthesis by interfering with peptidoglycan cross-linking. This mechanism of action makes it a potential lead compound for designing new antibiotics that can combat drug-resistant bacteria. Additionally, its ability to modulate immune responses has been explored in preclinical studies, suggesting its potential as an immunomodulatory agent.

Recent research has also highlighted the antiviral properties of D-Glutamic acid, N-[(1S)-1-carboxy-3-methylbutyl]-. In vitro studies have shown that this compound can inhibit viral replication by interfering with viral entry or assembly processes. For instance, it has been found to be effective against certain strains of influenza virus and herpes simplex virus (HSV). These findings open up new avenues for developing antiviral drugs that target these mechanisms.

The pharmacokinetic properties of D-Glutamic acid, N-[(1S)-1-carboxy-3-methylbutyl]- are another important aspect to consider in its therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. Its stability in physiological conditions and low toxicity further enhance its potential as a drug candidate. However, further research is needed to optimize its delivery methods and reduce any potential side effects.

In conclusion, D-Glutamic acid, N-[(1S)-1-carboxy-3-methylbutyl]- (CAS No. 76600-38-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel antibiotics and antiviral agents. Ongoing research continues to explore its full therapeutic potential, paving the way for innovative treatments in various medical fields.